Cas no 2096330-22-0 (2-Bromo-6-fluoro-4-(methoxycarbonyl)phenylboronic acid)

• Product Name: 2-Bromo-6-fluoro-4-(methoxycarbonyl)phenylboronic acid
• CAS No: 2096330-22-0
• MF: C₈H₇BBrFO₄
• MW: 276.852185487747
• MDL: MFCD18087695
• CID: 4637814
• Update Time: 2023-08-10

2-Bromo-6-fluoro-4-(methoxycarbonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-6-FLUORO-4-(METHOXYCARBONYL)PHENYLBORONIC ACID
• Y2269
• (2-bromo-6-fluoro-4-methoxycarbonylphenyl)boronic acid
• (2-Bromo-6-fluoro-4-(methoxycarbonyl)phenyl)boronic acid
• 2-Bromo-6-fluoro-4-(methoxycarbonyl)phenylboronic acid

• MDL： MFCD18087695
• Inchi： 1S/C8H7BBrFO4/c1-15-8(12)4-2-5(10)7(9(13)14)6(11)3-4/h2-3,13-14H,1H3
• InChI Key： YWSIGAOWJKBNEA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=C(C=1B(O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Topological Polar Surface Area: 66.8